N-propylfuran-2-carboxamide

• IUPAC Name: N-propylfuran-2-carboxamide
• InChI: InChI=1S/C8H11NO2/c1-2-5-9-8(10)7-4-3-6-11-7/h3-4,6H,2,5H2,1H3,(H,9,10)
• InChI Key: CGOIKKOEFBUPMP-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CO1
• Molecular Formula: C8H11NO2
• DSSTOX Substance ID: DTXSID50879187
• Molecular Weight: 153.18 g/mol
• CAS RN: 60708-27-2

Description

N-Propylfuran-2-carboxamide (NPC) is a heterocyclic compound that was first synthesized in 1991 by researchers at the University of Tokyo. It has been studied extensively in the fields of chemistry, biochemistry, and pharmacology. NPC is known for its unique structural and chemical properties, which make it an attractive compound for use in scientific research and laboratory experiments.

Scientific Research Applications

N-propylfuran-2-carboxamide has been used in a variety of scientific research applications. It has been used as a model compound to study the structure and reactivity of heterocyclic compounds. It has also been used to study the mechanisms of enzyme-catalyzed reactions and the effects of various drugs on the human body. This compound has also been used in studies of the structure and function of proteins, DNA, and other biological molecules.

Mechanism of Action

N-propylfuran-2-carboxamide is known to interact with proteins and other molecules in the body. Its unique chemical structure allows it to bind to the active sites of enzymes and other proteins, thereby affecting their activity. It can also interact with other molecules, such as DNA and RNA, and alter their structure and function.
Biochemical and Physiological Effects
This compound has been studied extensively in the fields of biochemistry and physiology. It has been found to have a variety of effects on the body, including anti-inflammatory, anti-allergic, and anti-cancer effects. It has also been found to have neuroprotective and neuroregenerative effects.

Advantages and Limitations for Lab Experiments

N-propylfuran-2-carboxamide is an attractive compound for use in laboratory experiments due to its unique structural and chemical properties. It is relatively easy to synthesize and can be stored for long periods of time. However, this compound is not approved for use in humans, and its effects on the body are not fully understood.

Future Directions

N-propylfuran-2-carboxamide has a wide range of potential uses in scientific research and laboratory experiments. Future research should focus on understanding the mechanisms of action of this compound and its effects on the body. Additionally, further research should be conducted to explore the potential therapeutic applications of this compound, such as its use in the treatment of cancer, inflammation, and neurological disorders. Other potential uses of this compound include its use as a model compound for studying enzyme-catalyzed reactions and its use as an additive in food products.

Synthesis Methods

N-propylfuran-2-carboxamide is synthesized through a multi-step process that involves the condensation of propyl formate and furan-2-carboxylic acid. This reaction is catalyzed by pyridine and is followed by the addition of a base such as sodium hydroxide. The resulting product is a white solid that can be purified by recrystallization.